![molecular formula C9H17NO B1251342 (-)-Tashiromine](/img/structure/B1251342.png)
(-)-Tashiromine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(-)-tashiromine is a tashiromine. It is an enantiomer of a (+)-tashiromine.
Scientific Research Applications
Synthesis and Chemical Structure
- Total Synthesis Approaches : (-)-Tashiromine has been the focus of several total synthesis studies. Marsden and McElhinney (2008) developed a stereoselective total synthesis of racemic tashiromine, highlighting the potential for both racemic and asymmetric approaches in synthesis. This study contributes significantly to the understanding of the chemical synthesis of tashiromine, utilizing olefin cross-metathesis chemistry and acid-induced cyclisation (Marsden & McElhinney, 2008).
- Discovery and Initial Isolation : Tashiromine was first isolated from Maackia tashiroi, as reported by Ohmiya et al. (1990). The study determined its structure as an indolizidine alkaloid, contributing to the knowledge of naturally occurring alkaloids (Ohmiya et al., 1990).
- Novel Synthesis Methods : Kiss, Forró, and Fülöp (2015) introduced a novel stereocontrolled approach for the syntheses of tashiromine and epitashiromine alkaloids, employing a concept based on azetidinone opening of a bicyclic β-lactam. This study adds to the repertoire of methods for synthesizing tashiromine (Kiss, Forró, & Fülöp, 2015).
Advanced Synthesis and Applications
- Diverse Synthesis Techniques : Research by Bates and Boonsombat (2001) and others have explored various methodologies for synthesizing tashiromine, including heterogeneous Sonogashira reaction and pyridinium reduction, further advancing the chemical understanding and synthetic accessibility of this compound (Bates & Boonsombat, 2001).
- Biological Activity Studies : While the primary focus has been on the synthesis of this compound, its biological activities and potential applications in medicine or pharmacology have not been prominently featured in the available literature.
properties
Molecular Formula |
C9H17NO |
---|---|
Molecular Weight |
155.24 g/mol |
IUPAC Name |
[(8R,8aS)-1,2,3,5,6,7,8,8a-octahydroindolizin-8-yl]methanol |
InChI |
InChI=1S/C9H17NO/c11-7-8-3-1-5-10-6-2-4-9(8)10/h8-9,11H,1-7H2/t8-,9-/m0/s1 |
InChI Key |
DATGBSBEMJWBMW-IUCAKERBSA-N |
Isomeric SMILES |
C1C[C@H]([C@@H]2CCCN2C1)CO |
SMILES |
C1CC(C2CCCN2C1)CO |
Canonical SMILES |
C1CC(C2CCCN2C1)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.